Cas no 1881331-52-7 (1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene)

• Product Name: 1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene
• CAS No: 1881331-52-7
• MF: C₁₂H₁₅ClS
• MW: 226.765501260757
• CID: 4626633
• Update Time: 2025-05-24

1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-4-[(CYCLOPENTYLSULFANYL)METHYL]BENZENE
• 1-chloro-4-(cyclopentylsulfanylmethyl)benzene
• 1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene

• Inchi： 1S/C12H15ClS/c13-11-7-5-10(6-8-11)9-14-12-3-1-2-4-12/h5-8,12H,1-4,9H2
• InChI Key： SINHXMZHGHNMMO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 158
• XLogP3: 4.3
• Topological Polar Surface Area: 25.3

Additional information on 1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene

1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene: A Comprehensive Overview

1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene, also known by its CAS number 1881331-52-7, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its benzene ring structure, which is substituted with a chlorine atom at the para position and a cyclopentylsulfanyl methyl group at the meta position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene involves a series of carefully designed reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound, ensuring high purity and yield. Researchers have also explored the use of green chemistry principles in its synthesis, reducing environmental impact while maintaining product quality.

Chemical Properties and Structure

The molecular structure of 1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene is highly symmetrical, which contributes to its stability. The benzene ring acts as a rigid framework, while the chlorine atom introduces electron-withdrawing effects, influencing the reactivity of the molecule. The cyclopentylsulfanyl methyl group, on the other hand, introduces steric hindrance and enhances the molecule's solubility in organic solvents. These properties make it an ideal candidate for use in pharmaceutical intermediates and advanced materials.

Applications in Pharmaceutical Research

In recent years, 1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene has been extensively studied for its potential in drug discovery. Its unique structure allows for selective binding to specific biological targets, such as enzymes and receptors. For instance, studies have shown that this compound exhibits promising activity against certain kinases, making it a valuable lead compound for anti-cancer drug development. Additionally, its ability to modulate ion channels has opened new avenues for research in neurodegenerative diseases.

Materials Science and Polymer Chemistry

Beyond pharmaceutical applications, 1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene has found utility in materials science, particularly in the development of advanced polymers. Its sulfur-containing group facilitates cross-linking reactions, leading to the formation of robust polymer networks with enhanced mechanical properties. Recent research has demonstrated its use in creating high-performance adhesives and coatings that exhibit superior adhesion strength and thermal stability.

Safety and Handling Considerations

While working with 1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene, it is essential to adhere to standard laboratory safety protocols. Although it is not classified as a hazardous material under normal conditions, proper ventilation and personal protective equipment should be used during handling and synthesis. Storage should be in a cool, dry place away from incompatible materials to prevent any unintended reactions.

FUTURE PERSPECTIVES AND RESEARCH DIRECTIONS

The future of 1-Chloro-4-[(cyclopentylsulfanyl)methyl]benzene lies in further exploration of its potential applications across diverse fields. Ongoing research aims to optimize its synthesis pathways for large-scale production while minimizing environmental impact. Additionally, investigations into its biological activity are expected to uncover new therapeutic targets, solidifying its role as a versatile compound in modern chemistry.